methyl 4-{5-[(3-bromobenzyl)thio]-1H-tetrazol-1-yl}benzoate

• IUPAC Name: methyl 4-[5-[(3-bromophenyl)methylsulfanyl]tetrazol-1-yl]benzoate
• InChI: InChI=1S/C16H13BrN4O2S/c1-23-15(22)12-5-7-14(8-6-12)21-16(18-19-20-21)24-10-11-3-2-4-13(17)9-11/h2-9H,10H2,1H3
• InChI Key: ZPPNRZGNNKOSLO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N2C(=NN=N2)SCC3=CC(=CC=C3)Br
• Molecular Formula: C16H13BrN4O2S
• Molecular Weight: 405.3 g/mol

Description

The compound “methyl 4-{5-[(3-bromobenzyl)thio]-1H-tetrazol-1-yl}benzoate” is a complex organic molecule that contains several functional groups. It has a methyl ester group (-COOCH3), a tetrazole ring (a five-membered ring with four nitrogen atoms and one carbon atom), and a thioether group (a sulfur atom connected to two carbon atoms). The presence of a bromobenzyl group indicates that the compound also contains a benzene ring, which is a six-membered ring of carbon atoms with alternating single and double bonds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The tetrazole ring, being a heterocycle with multiple nitrogen atoms, would likely contribute significantly to the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it has potential medicinal properties, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.